Cas no 90633-18-4 (4-bromopiperidine)

4-Bromopiperidine is a brominated heterocyclic compound featuring a six-membered piperidine ring substituted with a bromine atom at the 4-position. This versatile intermediate is widely utilized in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine moiety enables facile functionalization through nucleophilic substitution or cross-coupling reactions, making it valuable for constructing complex molecular architectures. The compound’s stability and well-defined reactivity profile enhance its utility in medicinal chemistry for derivatization and scaffold modification. Available in high purity, 4-bromopiperidine is suitable for demanding applications requiring precise control over reaction outcomes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.

4-bromopiperidine structure

Product Name:4-bromopiperidine

CAS No:90633-18-4

MF:C₅H₁₀BrN

MW:164.043600559235

CID:788525

PubChem ID:420929

Update Time:2025-10-22

4-bromopiperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine, 4-bromo-
- 4-Bromopiperidine
- 4-BROMO-PIPERIDINE
- AM101554
- FIHYVUSUEHIGOM-UHFFFAOYSA-N
- CS-0343162
- EN300-152181
- FT-0721662
- AKOS015939900
- SB41101
- 90633-18-4
- SCHEMBL25107
- 4-bromopiperidine
- MDL： MFCD03790960
- Inchi： 1S/C5H10BrN/c6-5-1-3-7-4-2-5/h5,7H,1-4H2
- InChI Key： FIHYVUSUEHIGOM-UHFFFAOYSA-N
- SMILES： BrC1CCNCC1

Computed Properties

Exact Mass: 163
Monoisotopic Mass: 163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 50
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.40
Boiling Point: 182 ºC
Flash Point: 64 ºC

4-bromopiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129005353-5g	4-Bromopiperidine	90633-18-4	95%	5g	$909.50	2023-08-31
Chemenu	CM180898-5g	4-bromopiperidine	90633-18-4	95%	5g	$795	2021-08-05
Chemenu	CM180898-25g	4-bromopiperidine	90633-18-4	95%	25g	$108	2024-07-20
Enamine	EN300-152181-0.05g	4-bromopiperidine	90633-18-4		0.05g	$23.0	2023-06-05
Enamine	EN300-152181-0.1g	4-bromopiperidine	90633-18-4		0.1g	$24.0	2023-06-05
Enamine	EN300-152181-0.25g	4-bromopiperidine	90633-18-4		0.25g	$25.0	2023-06-05
Enamine	EN300-152181-0.5g	4-bromopiperidine	90633-18-4		0.5g	$26.0	2023-06-05
Enamine	EN300-152181-1.0g	4-bromopiperidine	90633-18-4		1g	$27.0	2023-06-05
Enamine	EN300-152181-2.5g	4-bromopiperidine	90633-18-4		2.5g	$29.0	2023-06-05
Enamine	EN300-152181-5.0g	4-bromopiperidine	90633-18-4		5g	$42.0	2023-06-05